Cas no 2260710-93-6 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole
• CAS No: 2260710-93-6
• MF: C₁₄H₂₀BF₃N₂O₂
• MW: 316.127014160156
• CID: 5295052
• Update Time: 2025-10-29

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]-
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-(1-trifluoromethyl-cyclopropylmethyl)-1H-pyrazole
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole

• Inchi： 1S/C14H20BF3N2O2/c1-11(2)12(3,4)22-15(21-11)10-7-19-20(8-10)9-13(5-6-13)14(16,17)18/h7-8H,5-6,9H2,1-4H3
• InChI Key： VYBYJZIREWTSAU-UHFFFAOYSA-N
• SMILES： N1(CC2(C(F)(F)F)CC2)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Additional information on 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole

Introduction to 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole (CAS No. 2260710-93-6)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole (CAS No. 2260710-93-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its boronic acid ester moiety and the presence of a trifluoromethylcyclopropyl group, make it a promising candidate for further exploration in drug discovery and development.

The boronic acid ester functionality at the 4-position is a critical component of this compound. Boronic acids and their derivatives are well-documented in the literature for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction allows for the efficient construction of carbon-carbon bonds, which is invaluable in the synthesis of complex molecular architectures. The tetramethyl-1,3,2-dioxaborolan-2-yl group serves as an excellent handle for such transformations, facilitating the introduction of this compound into larger libraries of bioactive molecules.

The trifluoromethylcyclopropyl substituent at the 1-position introduces unique electronic and steric properties to the molecule. Trifluoromethyl groups are frequently incorporated into drug candidates due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The cyclopropyl ring adds a rigid structure that can influence the conformational flexibility of the molecule, potentially enhancing its interaction with biological targets. This combination of features makes 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole a compelling scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with unprecedented accuracy. The pyrazole core is known to exhibit binding affinity with various enzymes and receptors involved in critical biological pathways. For instance, pyrazole derivatives have been reported to interact with kinases, which are key regulators of cell signaling pathways implicated in cancer and inflammatory diseases. The presence of the trifluoromethylcyclopropyl group may further enhance these interactions by improving both hydrophobicity and metabolic stability.

In addition to its potential as an intermediate in drug synthesis, this compound has been explored in various preclinical studies. Researchers have leveraged its structural features to develop novel inhibitors targeting specific disease-related pathways. For example, modifications to the boronic acid ester moiety have been investigated for their ability to improve bioavailability and reduce off-target effects. Similarly, variations in the trifluoromethylcyclopropyl group have been examined to fine-tune pharmacokinetic properties.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern synthetic methodologies. The introduction of the boronic acid ester functionality necessitates careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve this transformation efficiently. Additionally, protecting group strategies may be required to prevent unwanted side reactions during synthesis.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their broad spectrum of biological activities. Pyrazole derivatives are no exception and have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The unique structural features of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[1-(trifluoromethyl)cyclopropyl]methyl]pyrazole position it as a valuable asset in these efforts.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates like this one. These computational tools can predict molecular properties and optimize structures based on vast datasets derived from experimental studies.

The future prospects for this compound are promising as researchers continue to explore its potential applications in both academic research and industrial settings. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.